Cas no 1805179-90-1 (2-Bromo-4-fluoropyridine-6-acetonitrile)

• Product Name: 2-Bromo-4-fluoropyridine-6-acetonitrile
• CAS No: 1805179-90-1
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4900738
• Update Time: 2023-08-20

2-Bromo-4-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine-6-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-4-5(9)3-6(11-7)1-2-10/h3-4H,1H2
• InChI Key： RLWISGJCMYXXEC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7